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Compound of Interest

Compound Name:
Amino-Tri-(carboxyethoxymethyl)-

methane

Cat. No.: B605481 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Amino-Tri-(carboxyethoxymethyl)-methane.

The following procedures for handling and disposal are designed to ensure a safe laboratory

environment.

Personal Protective Equipment (PPE)
The appropriate personal protective equipment is critical to minimize exposure and ensure

safety. The following table summarizes the recommended PPE for handling Amino-Tri-
(carboxyethoxymethyl)-methane.

Situation Recommended PPE

Routine Handling & Weighing
Tightly fitting safety goggles with side-shields,

chemical-resistant gloves (e.g., nitrile), lab coat.

Generating Aerosols or Dust
Full-face respirator, chemical-resistant gloves,

impervious clothing/coveralls.[1]

Spill Cleanup
Self-contained breathing apparatus, chemical-

resistant gloves, boots, and clothing.[1]

Firefighting
Self-contained breathing apparatus and full

protective clothing.[1][2]
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Operational Plan for Safe Handling
Adherence to a standardized operational workflow is essential for minimizing risks. Handle this

compound in a well-ventilated area, preferably within a chemical fume hood.[1]

Experimental Workflow
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Caption: Workflow for handling Amino-Tri-(carboxyethoxymethyl)-methane.
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Disposal Plan
Proper disposal of chemical waste is crucial to prevent environmental contamination and

ensure regulatory compliance.

Step-by-Step Disposal Protocol:

Segregation: Collect all waste containing Amino-Tri-(carboxyethoxymethyl)-methane,

including contaminated consumables, in a designated, properly labeled, and sealed waste

container.

Labeling: Clearly label the waste container with the chemical name and any associated

hazards.

Storage: Store the waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.[1]

Regulatory Compliance: Do not discharge the chemical into drains or the environment.[1]

Dispose of the chemical waste in accordance with all local, state, and federal regulations.

Contact your institution's environmental health and safety (EHS) department for specific

disposal procedures.

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.

First Aid Measures
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water. Consult a doctor.[1][2]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses if present and

easy to do. Continue rinsing and consult a

doctor.[1][2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1][2]

Spill Response
Evacuate: Evacuate personnel from the immediate spill area.

Ventilate: Ensure adequate ventilation.

Contain: Prevent further leakage or spillage if it is safe to do so.

Absorb: Use an inert absorbent material to contain the spill.

Collect: Carefully collect the absorbed material and place it in a suitable, sealed container for

disposal.

Decontaminate: Clean the spill area thoroughly.

PPE: Use appropriate personal protective equipment during the entire cleanup process.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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